N-(7-methyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl)-3,3-diphenylpropanamide

• IUPAC Name: N-(7-methyl-5-oxo-[1,3]thiazolo[3,2-a]pyrimidin-6-yl)-3,3-diphenylpropanamide
• InChI: InChI=1S/C22H19N3O2S/c1-15-20(21(27)25-12-13-28-22(25)23-15)24-19(26)14-18(16-8-4-2-5-9-16)17-10-6-3-7-11-17/h2-13,18H,14H2,1H3,(H,24,26)
• InChI Key: DMTHZUZMRFSONZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)N2C=CSC2=N1)NC(=O)CC(C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C22H19N3O2S
• Molecular Weight: 389.5 g/mol

Description

“N-(7-Methyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl)-3,3-diphenylpropanamide” is a chemical compound with the molecular formula C10H11N3O2S. It is a derivative of thiazolopyrimidines, which are heterocyclic analogs of purine bases.

Scientific Research Applications

Antimicrobial Applications

Research has shown that derivatives of N-(7-methyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl)-3,3-diphenylpropanamide exhibit significant antimicrobial properties. For instance, Gein et al. (2015) synthesized N,5-Diaryl-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide hydrochlorides, demonstrating antimicrobial activity through their study (Gein et al., 2015). Similarly, El Azab and Abdel-Hafez (2015) prepared novel thiazolidinone derivatives containing thieno[d]pyrimidine-4-one moiety, which showed promising biological activity against various bacterial and fungal strains, highlighting their potential as antimicrobial agents (El Azab & Abdel-Hafez, 2015).

Anticancer Applications

In the realm of anticancer research, certain derivatives of this compound have been evaluated for their cytotoxic effects against cancer cell lines. Becan and Wagner (2012) prepared 2-oxo analogs of thiazolo[4,5-d]pyrimidine-2-thiones to study their cytotoxic activity, with some compounds selected for in vitro antitumor assay by the National Cancer Institute. The study found 7-Chloro-3,5-diphenyl-thiazolo[4,5-d]pyrimidin-2-one to be the most active derivative, warranting further evaluation across a panel of 60 cell lines (Becan & Wagner, 2012).

Structural and Conformational Studies

Investigations into the structural modifications and conformational features of thiazolo[3,2-a]pyrimidines derivatives, like those conducted by Nagarajaiah and Begum (2014), provide insights into their supramolecular aggregation. This research helps in understanding the molecular basis of their biological activities and paves the way for the design of more effective derivatives (Nagarajaiah & Begum, 2014).